Cas no 1261807-48-0 (3-(4-Bromo-2-methylbenzoyl)pyridine)

• Product Name: 3-(4-Bromo-2-methylbenzoyl)pyridine
• CAS No: 1261807-48-0
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 5008863
• Update Time: 2025-08-05

3-(4-Bromo-2-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-methylbenzoyl)pyridine

• Inchi： 1S/C13H10BrNO/c1-9-7-11(14)4-5-12(9)13(16)10-3-2-6-15-8-10/h2-8H,1H3
• InChI Key： RPEYBLOYUFXOOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C2C=NC=CC=2)=O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-Bromo-2-methylbenzoyl)pyridine

Introduction to 3-(4-Bromo-2-methylbenzoyl)pyridine (CAS No. 1261807-48-0)

3-(4-Bromo-2-methylbenzoyl)pyridine, a compound with the chemical formula C₁₁H₁₀BrNO₂, is a significant molecule in the realm of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 1261807-48-0, has garnered attention due to its structural properties and potential applications in drug development. The presence of both bromine and methyl substituents on the benzoyl group, coupled with the pyridine moiety, makes it a versatile intermediate for synthesizing various bioactive molecules.

The benzoyl group in 3-(4-Bromo-2-methylbenzoyl)pyridine is a key pharmacophore that can interact with biological targets, making it valuable in medicinal chemistry. The bromine atom at the para position relative to the methyl group enhances electrophilic aromatic substitution reactions, which is crucial for further functionalization. This feature allows chemists to easily modify the molecule for targeted drug design.

Recent studies have highlighted the importance of heterocyclic compounds in pharmaceutical development. Pyridine derivatives, in particular, have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The compound 3-(4-Bromo-2-methylbenzoyl)pyridine is being explored as a building block for more complex molecules due to its ability to form stable intermediates that can be further modified.

In the context of drug discovery, the synthesis of 3-(4-Bromo-2-methylbenzoyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pyridine ring in 3-(4-Bromo-2-methylbenzoyl)pyridine not only contributes to its structural diversity but also influences its electronic properties. This makes it an attractive scaffold for designing molecules with specific biological activities. For instance, pyridine-based drugs often exhibit enhanced solubility and bioavailability, which are critical factors in drug formulation.

One of the most exciting applications of 3-(4-Bromo-2-methylbenzoyl)pyridine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases. By targeting kinases with small molecules like this compound, researchers aim to develop treatments that can modulate these pathways effectively.

The bromo-substituted benzoyl group provides a handle for further derivatization, allowing chemists to explore different analogs with tailored properties. For example, replacing the bromine atom with other functional groups can alter the reactivity and selectivity of the molecule. Such modifications are essential for optimizing drug candidates for clinical use.

The use of computational methods has also been instrumental in understanding the behavior of 3-(4-Bromo-2-methylbenzoyl)pyridine. Molecular modeling techniques help predict how this compound will interact with biological targets, providing insights into its potential therapeutic effects. These predictions are often validated through experimental studies, leading to a more robust understanding of its pharmacological properties.

In conclusion, 3-(4-Bromo-2-methylbenzoyl)pyridine (CAS No. 1261807-48-0) is a versatile and promising compound in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development.